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Compound of Interest

Compound Name: C.I. Pigment Yellow 74

Cat. No.: B1669072 Get Quote

CAS Number: 6358-31-2 Chemical Name: 2-((2-Methoxy-4-nitrophenyl)azo)-N-(2-

methoxyphenyl)-3-oxobutanamide

This technical guide provides a comprehensive overview of C.I. Pigment Yellow 74, a

monoazo pigment widely utilized for its vibrant greenish-yellow hue.[1][2] It serves as a critical

resource for researchers, scientists, and professionals in drug development and related fields,

offering detailed information on its properties, synthesis, safety, and analytical methods.

Physicochemical Properties
C.I. Pigment Yellow 74 is a bright yellow powder.[3] It is characterized by its high tinting

strength, good lightfastness, and thermal stability, making it a preferred choice in numerous

industrial applications.[2] The pigment is insoluble in water.[3][4][5]
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Property Value Source

Molecular Formula C18H18N4O6 [3][6]

Molecular Weight 386.36 g/mol [6]

Appearance Bright yellow powder

Melting Point 293 °C (559.4 °F)

Density 1.28 - 1.51 g/cm³ [7]

Water Solubility < 1 mg/mL at 20 °C [3]

Oil Absorption 35-45 g/100g [7]

pH Value 6-7 [4][7]

Specific Surface Area 14 - 48 m²/g [7]

Synthesis
The synthesis of C.I. Pigment Yellow 74 is typically achieved through an azo coupling

reaction. The general method involves the diazotization of 4-nitro-2-anisidine, which is then

coupled with acetoacet-o-anisidide.[3]

The following protocol is a representative example of the synthesis process:

Step 1: Preparation of Diazonium Salt Solution

Add 48 kg of 4-nitro-2-anisidine (Red base B) to a mixture of 100 kg of 30% hydrochloric

acid and 500 kg of water in a diazotization reactor.[8]

Stir the mixture for 30-60 minutes to ensure complete dissolution.[8]

Cool the solution to below -5°C, maintaining a pH of 0.5-2.[8]

Slowly add 66 kg of a 30% sodium nitrite solution while stirring.[8]

Continue the reaction for 30-90 minutes, ensuring a positive test for excess nitrous acid

using potassium iodide-starch paper. The resulting diazonium salt solution is used in the next
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step.[8]

Step 2: Preparation of Coupling Solution

In a separate reactor, add 65 kg of o-methoxybisacetanilide and 98 kg of 30% sodium

hydroxide solution to 1500 kg of water.[8]

Stir the mixture until the solid is completely dissolved and adjust the temperature to 25°C.[8]

Add 20 kg of 98% acetic acid solution to the coupling reactor.[8]

Step 3: Coupling Reaction

The previously prepared diazonium salt solution is added to the coupling solution over a

period of approximately one hour.[9]

The resulting slurry of the yellow pigment is then heated to 95-100°C with steam over 30

minutes and held at this temperature for one hour to facilitate pigment crystallization and

stabilization.[9]

Step 4: Post-Treatment

The pigment slurry is cooled to 70°C.[9]

The pigment is isolated by filtration.[9]

The filter cake is washed with water to remove any soluble salts.[9]

The final product is dried at 70°C.[9]
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Step 1: Diazotization

Step 2: Coupling Solution Prep

Step 3 & 4: Reaction & Post-Treatment
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Synthesis workflow for C.I. Pigment Yellow 74.

Toxicological Profile
C.I. Pigment Yellow 74 is considered to have low acute toxicity. However, as with any fine

powder, inhalation of dust should be avoided.

Route Species Value Source

Oral Rat LD50 > 5000 mg/kg [10]

Skin Irritation: Not classified as an irritant.[10]

Eye Irritation: May cause irritation.[6][10]

Sensitization: Not considered a sensitizer.[10]

Mutagenicity: Mutagenicity data has been reported, but no adverse effects in humans are

expected at levels below occupational exposure limits when handled appropriately.[6][10]

Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NIOSH, NTP, or OSHA.[6]
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Test Species Result Duration Source

Toxicity to fish Danio rerio
NOEC >

saturation level
96 h [11]

Toxicity to

daphnia
Daphnia magna Data available - [11]

Toxicity to algae
Desmodesmus

subspicatus
EC50 > 2 mg/L 72 h [11]

Toxicity to

microorganisms
Activated sludge

NOEC > 1000

mg/L
3 h [11]

Safety and Handling
Standard laboratory safety practices should be employed when handling C.I. Pigment Yellow
74.

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[6][10]

Skin Contact: Wash the affected area with soap and water.[6][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.[6]

Ingestion: Rinse mouth with water and drink plenty of water. Do not induce vomiting. Seek

immediate medical attention.[6][10]

Respiratory Protection: Use an approved respirator if dust is generated.[6][12]

Eye Protection: Wear chemical safety goggles.[6][12]

Hand Protection: Wear appropriate protective gloves.[6][12]

Skin and Body Protection: Wear protective clothing to minimize skin contact.[6]

Suitable Extinguishing Media: Use a dry chemical, carbon dioxide, water mist, or Halon

extinguisher.[3][12]
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Hazards from Combustion: May emit toxic fumes, including oxides of carbon and nitrogen,

under fire conditions.[10]

Special Precautions: Azo dyes can be explosive when suspended in air at specific

concentrations.[3][5] Firefighters should wear self-contained breathing apparatus (SCBA).

[10]

In case of a spill, the following steps should be taken:

Avoid dust formation. Moisten the spilled solid with water.[5]

Use personal protective equipment.

Carefully transfer the dampened material to a suitable container for disposal.[5]

Use absorbent paper dampened with water to clean up any remaining material.[3][5]

Seal all contaminated materials in a vapor-tight plastic bag for disposal.[3][5]

Wash the contaminated area with a soap and water solution.[3][5]
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Workflow for handling a C.I. Pigment Yellow 74 spill.
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Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis of C.I.
Pigment Yellow 74.

Method: Reverse Phase (RP) HPLC[13]

Column: Newcrom R1 HPLC column[13]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass

Spectrometry (MS) compatible applications, formic acid should be used instead of

phosphoric acid.[13]

Application: This method can be used for purity assessment and for the isolation of impurities

in preparative separation. It is also suitable for pharmacokinetic studies.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1669072?utm_src=pdf-body
https://www.benchchem.com/product/b1669072?utm_src=pdf-body
https://sielc.com/c-i-pigment-yellow-74
https://sielc.com/c-i-pigment-yellow-74
https://sielc.com/c-i-pigment-yellow-74
https://sielc.com/c-i-pigment-yellow-74
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

HPLC Analysis

Data Analysis

Prepare Sample Solution
(e.g., in THF)

Inject Sample into
RP-HPLC System

Separation on Column
(e.g., Newcrom R1)

UV-Vis or MS Detection

Analyze Chromatogram

Quantify Purity and
Identify Impurities

Click to download full resolution via product page

General workflow for the HPLC analysis of C.I. Pigment Yellow 74.
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Applications
C.I. Pigment Yellow 74 is a commercially significant pigment due to its versatility.[1] Its primary

applications are in the coatings and printing ink industries.[1]

Paints and Coatings: It is extensively used in water-based decorative paints, solvent-based

paints, industrial paints, and emulsion paints.[1][2][14][15]

Printing Inks: It is suitable for a variety of printing inks, including water-based, solvent-based,

and paste inks for flexographic and gravure printing.[1][7][14]

Other Uses: The pigment is also found in pigment pastes for paper, adhesives, and in tattoo

inks.[2][15][16]

Conclusion
C.I. Pigment Yellow 74 is a high-performance organic pigment with a well-defined

physicochemical and toxicological profile. Its bright greenish-yellow shade, combined with good

fastness properties, ensures its continued importance across various industrial sectors.

Adherence to established safety and handling protocols is essential to ensure its safe use in

research and manufacturing environments. The analytical methods outlined provide a robust

framework for quality control and further investigation of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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